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Compound of Interest

Compound Name: 1-Naphthylacetonitrile

Cat. No.: B090670

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 1-Naphthylacetonitrile's performance as a
proauxin against other auxin alternatives, supported by established experimental data and
detailed methodologies. A proauxin is a compound that is converted into an active auxin by the
plant's metabolic processes. The experimental evidence strongly suggests that 1-
Naphthylacetonitrile functions as a proauxin by its conversion to the well-known synthetic
auxin, 1-Naphthaleneacetic acid (NAA).

Proauxin Function of 1-Naphthylacetonitrile

The primary mechanism behind 1-Naphthylacetonitrile's auxin-like activity is its enzymatic
hydrolysis to 1-Naphthaleneacetic acid (NAA) within plant tissues.[1] Plants possess nitrilase
enzymes that are capable of hydrolyzing nitriles to their corresponding carboxylic acids.[2][3][4]
Specifically, nitrilases can act on arylacetonitriles, the chemical class to which 1-
Naphthylacetonitrile belongs.[3] This conversion is the critical step that transforms the
inactive precursor into a biologically active auxin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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